Cas no 188057-33-2 (1H-Pyrrolizine,3-ethynylhexahydro-, (3S,7aR)-)

• Product Name: 1H-Pyrrolizine,3-ethynylhexahydro-, (3S,7aR)-
• CAS No: 188057-33-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 115194
• Update Time: 2024-01-24

1H-Pyrrolizine,3-ethynylhexahydro-, (3S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine,3-ethynylhexahydro-, (3S,7aR)-
• 1H-Pyrrolizine, 3-ethynylhexahydro-, (3S,7aR)- (9CI)

• Inchi： 1S/C9H13N/c1-2-8-5-6-9-4-3-7-10(8)9/h1,8-9H,3-7H2/t8-,9-/m1/s1
• InChI Key： YNDOCKQZMRIETO-RKDXNWHRSA-N
• SMILES： N12[C@H](C#C)CC[C@@]1([H])CCC2

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24